![molecular formula C12H13NO B2647087 (2R)-2-Isoquinolin-1-ylpropan-1-ol CAS No. 2218516-85-7](/img/structure/B2647087.png)
(2R)-2-Isoquinolin-1-ylpropan-1-ol
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Overview
Description
(2R)-2-Isoquinolin-1-ylpropan-1-ol, also known as IQP, is a chemical compound that has been extensively studied for its potential therapeutic applications. IQP is a chiral compound with a molecular weight of 183.24 g/mol and a chemical formula of C12H13NO.
Mechanism of Action
The exact mechanism of action of (2R)-2-Isoquinolin-1-ylpropan-1-ol is not fully understood, but it is believed to act as an antioxidant and to modulate the activity of certain neurotransmitters in the brain, including dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase the levels of dopamine and serotonin in the brain, which may help to improve mood and cognitive function. It has also been found to have anti-inflammatory and antioxidant properties, which may help to protect the brain from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using (2R)-2-Isoquinolin-1-ylpropan-1-ol in lab experiments is that it is relatively easy to synthesize and purify. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on (2R)-2-Isoquinolin-1-ylpropan-1-ol. One area of interest is its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders. Other areas of research could include its potential use as an antioxidant or anti-inflammatory agent, or its use in the development of new drugs for the treatment of psychiatric disorders.
Synthesis Methods
(2R)-2-Isoquinolin-1-ylpropan-1-ol can be synthesized through a variety of methods, including the Pictet-Spengler reaction, which involves the condensation of an aldehyde or ketone with an amine in the presence of an acid catalyst. Another method involves the reduction of isoquinoline with sodium borohydride, followed by the reaction with propargyl bromide in the presence of a palladium catalyst.
Scientific Research Applications
(2R)-2-Isoquinolin-1-ylpropan-1-ol has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has been found to have neuroprotective properties, and may help to prevent the degeneration of dopaminergic neurons in the brain.
Properties
IUPAC Name |
(2R)-2-isoquinolin-1-ylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-9(8-14)12-11-5-3-2-4-10(11)6-7-13-12/h2-7,9,14H,8H2,1H3/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRKIFASBAZQLOX-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1=NC=CC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)C1=NC=CC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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